Cas no 868676-38-4 (3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide)

3-(Benzenesulfonyl)-N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}propanamide is a specialized organic compound featuring a cyclopentathiazole core linked to a benzenesulfonyl-propanamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or bioactive intermediates. The benzenesulfonyl group may enhance binding affinity to target proteins, while the cyclopentathiazole ring system offers conformational rigidity, potentially improving selectivity. Its synthetic versatility allows for further derivatization, making it valuable for structure-activity relationship studies. The compound’s stability and well-defined reactivity profile support its use in controlled synthetic applications. Research applications may include investigations into sulfonamide-based therapeutics or heterocyclic drug development.
3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide structure
868676-38-4 structure
Product Name:3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide
CAS No:868676-38-4
MF:C15H16N2O3S2
MW:336.429141044617
CID:6441769
Update Time:2025-06-28

3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide
    • Propanamide, N-(5,6-dihydro-4H-cyclopentathiazol-2-yl)-3-(phenylsulfonyl)-
    • Inchi: 1S/C15H16N2O3S2/c18-14(17-15-16-12-7-4-8-13(12)21-15)9-10-22(19,20)11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,16,17,18)
    • InChI Key: GLFGPZMIFCCZFH-UHFFFAOYSA-N
    • SMILES: N(C1SC2CCCC=2N=1)C(=O)CCS(C1C=CC=CC=1)(=O)=O

Experimental Properties

  • Density: 1.419±0.06 g/cm3(Predicted)
  • pka: 8.26±0.20(Predicted)

3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide Pricemore >>

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3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide Related Literature

Additional information on 3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide

3-(Benzenesulfonyl)-N-{4H,5H,6H-Cyclopentad1,3Thiazol-2-Yl}Propanamide: A Comprehensive Overview

The compound with CAS No. 868676-38-4, known as 3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenesulfonyl group with a cyclopentadithiazole moiety. The integration of these functional groups imparts the molecule with distinctive chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of cyclopentadithiazole derivatives in the design of bioactive compounds. The benzenesulfonyl group in this compound is known for its ability to enhance the stability and bioavailability of molecules, making it a valuable component in drug design. Furthermore, the cyclopentadithiazole ring system contributes to the molecule's flexibility and reactivity, enabling it to participate in various chemical transformations and interactions.

One of the most promising applications of 3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide lies in its potential as a precursor for novel pharmaceutical agents. Researchers have explored its role in inhibiting specific enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate cellular pathways has been validated through in vitro and in vivo experiments, demonstrating its potential as a lead compound for drug development.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The cyclopentadithiazole moiety exhibits interesting electronic properties that make it suitable for use in organic electronics and optoelectronic devices. Recent advancements in nanotechnology have further expanded its potential applications in the development of advanced materials with tailored properties.

The synthesis of 3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclopentadithiazole ring system and the subsequent introduction of the benzenesulfonyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications.

From an environmental standpoint, the compound's synthesis has been designed to minimize waste and reduce its ecological footprint. Green chemistry principles have been incorporated into the synthesis process to ensure sustainability and compliance with environmental regulations.

In conclusion, 3-(benzenesulfonyl)-N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}propanamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.

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